Cas no 406929-36-0 (Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate)

• Product Name: Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate
• CAS No: 406929-36-0
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4713973
• Update Time: 2025-10-30

Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-benzofuran-2-carboxylic acid methyl ester
• Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate
• Methyl 3-amino-5-chlorobenzofuran-2-carboxylate
• MLS000523715
• ChemDiv1_009205
• Oprea1_491215
• Oprea1_057323
• HMS613C09
• 3-Amino-5-chlorobenzofuran-2-carboxylic acid methyl ester
• XYNXXUPOYQPUJY-UHFFFAOYSA-N
• HMS2364F10
• STK015358
• HTS000768
• BBL004578
• BAS 03276970

• Inchi： 1S/C10H8ClNO3/c1-14-10(13)9-8(12)6-4-5(11)2-3-7(6)15-9/h2-4H,12H2,1H3
• InChI Key： XYNXXUPOYQPUJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C(=O)OC)O2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate

Research Briefing on Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate (CAS: 406929-36-0)

Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate (CAS: 406929-36-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including antimicrobial, anticancer, and anti-inflammatory drugs. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthesis, applications, and biological activities.

Recent literature indicates that Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate has been utilized in the synthesis of benzofuran derivatives, which exhibit a wide range of pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's role in the development of potent inhibitors targeting bacterial enzymes, showcasing its potential in addressing antibiotic resistance. The study employed a combination of computational modeling and in vitro assays to validate the efficacy of the synthesized derivatives.

Another significant application of Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate is in the field of oncology. Research conducted by a team at the National Cancer Institute (2024) explored its use as a precursor for the synthesis of small-molecule inhibitors targeting specific cancer-related pathways. The results indicated promising antitumor activity in preclinical models, with minimal off-target effects. This underscores the compound's potential as a scaffold for designing next-generation anticancer agents.

In addition to its therapeutic applications, recent advancements in synthetic methodologies have improved the efficiency and yield of Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate production. A study in Organic Process Research & Development (2023) reported a novel catalytic approach that reduces the number of synthetic steps and enhances the overall sustainability of the process. These developments are expected to facilitate the large-scale production of the compound for further research and commercial applications.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate. Future research directions may include structure-activity relationship (SAR) studies to refine the compound's biological activity and improve its drug-like properties. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinically viable therapeutics.

In conclusion, Methyl 3-amino-5-chloro-1-benzofuran-2-carboxylate continues to be a valuable compound in medicinal chemistry, with recent studies highlighting its versatility and potential in drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in treating various diseases.